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Compound of Interest

Compound Name: H-HIS-TYR-OH
CAS No.: 35979-00-1
Cat. No.: B1582127
Get Quote
. J

Technical Guidance for Laboratory Safety & Compliance

Executive Summary

H-His-Tyr-OH (L-Histidyl-L-Tyrosine) is a dipeptide generally classified as non-hazardous
under GHS standards for acute toxicity. However, in a professional research environment,
"non-hazardous” does not imply "drain-safe."”

The Core Directive: Adopt a Zero-Discharge Policy. Regardless of calculated toxicity, all
peptide waste should be containerized and routed through your facility’s chemical waste
management stream (usually incineration). This protocol mitigates regulatory ambiguity,
prevents potential bio-accumulation issues, and protects your facility’s wastewater permit
status.

Chemical Profile & Hazard Assessment

Understanding the physicochemical properties of H-His-Tyr-OH is the first step in determining
the correct waste stream.
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Property Data Relevance to Disposal

Dipeptide; generally

Chemical Name L-Histidyl-L-Tyrosine )
biodegradable.
Use for waste
CAS Number 35979-00-1 S
manifesting/inventory.
Molecular Weight 318.33 g/mol N/A
Tyrosine residues can limit
Solubility Moderate (Water/Acid) solubility in neutral pH; often
requires acidic buffers.
Zwitterionic behavior affects
pKa Values ~6.0 (His), ~10.1 (Tyr) solubility in aqueous waste
streams.
CRITICAL: Histidine residues
Reactivity Chlorine Sensitive react with hypochlorite (bleach)

to form chloramines.

The "Hidden" Hazard: Chemical Compatibility

While the peptide itself is low-toxicity, the Histidine (His) residue presents a specific
compatibility risk.

e Do NOT mix with Bleach: Treating Histidine-containing waste with bleach (sodium
hypochlorite) can generate reactive chloramines or

-cyanoalanine derivatives.

e Protocol: Use non-chlorine-based disinfectants (e.g., quaternary ammoniums) or simple
solvent decontamination if sterilization is required before disposal.

Decision Logic: Waste Stream Segregation

Effective disposal relies on segregating the peptide based on its matrix (what it is dissolved in),
rather than the peptide itself.
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Figure 1: Decision tree for segregating H-His-Tyr-OH waste based on physical state and
solvent composition.

Detailed Disposal Protocols
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Scenario A: Solid Waste (Expired Powder or Spill Cleanup)

Context: You have a vial of expired H-His-Tyr-OH or contaminated weighing paper/PPE.

o Containment: Place the vial or debris into a clear, sealable polyethylene bag or a wide-mouth
high-density polyethylene (HDPE) jar.

o Labeling: Apply a hazardous waste label. Even if non-hazardous, label clearly:
o Contents: "Solid Waste: H-His-Tyr-OH (Peptide)"
o Hazards: Check "None" or "Non-Regulated" (unless mixed with other hazards).

e Disposal: Submit for pickup by your EHS (Environmental Health & Safety) team. This will
typically be routed for incineration.

Scenario B: Aqueous Liquid Waste (Buffers/Stock Solutions)

Context: Leftover stock solution in water, PBS, or Tris.

No Drain Disposal: Despite being amino acids, local wastewater permits often strictly forbid
“chemical dumping.”

Collection: Pour into a designated "Aqueous Waste" carboy (typically HDPE).

Compatibility Check: Ensure the carboy does not contain heavy metals or strong oxidizers
(bleach) that could react with the Histidine imidazole ring.

pH Adjustment: Ensure the waste container pH remains between 5 and 9 to prevent off-
gassing or precipitation of other co-mingled salts.

Scenario C: HPLC Waste (Organic Mixtures)

Context: Eluent from purification containing Acetonitrile (ACN), Methanol, or TFA.

e The Solvent Rules: The hazard classification is now dictated by the organic solvent, not the
peptide.
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e Collection: Collect in a solvent-compatible container (Safety Can or Glass bottle with vented
cap).

e Labeling:
o Contents: "Waste Acetonitrile (XX%), Water, Trace H-His-Tyr-OH."
o Hazard:[1] Flammable, Irritant.

e Segregation: Do not mix halogenated solvents (DCM/Chloroform) with non-halogenated
solvents (ACN/MeOH) if your facility requires separation.

Emergency Procedures (Spill Response)

Self-Validating Safety: Always assume the powder is easily aerosolized.

o PPE: Nitrile gloves, lab coat, and safety glasses are mandatory.[2] If handling large
quantities of powder (>10g), use a particulate respirator (N95) or work inside a fume hood.

e Containment:

o Powder Spill: Cover with wet paper towels to prevent dust generation. Wipe up and place
in solid waste.

o Liquid Spill: Absorb with vermiculite or standard spill pads.

o Decontamination: Clean the surface with 70% Ethanol or a mild detergent. Avoid Bleach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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